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Aspect HPLC-UV Method [1]
HPLC Method with SPE
Cleanup [1]

Residue Depletion
in Chickens [2]

Analytical
Technique

Reversed-phase HPLC
with UV detection

Reversed-phase HPLC with
UV detection & SPE

cleanup

HPLC-UV

Detection
Wavelength

378 nm [1] 378 nm [1] Not specified

Mobile Phase Acetonitrile:0.1% formic

acid (50:50, v/v) [1]

Acetonitrile:0.1% formic acid

(50:50, v/v) [1]

Not specified

Flow Rate 1.2 mL/min [1] 1.2 mL/min [1] Not specified

Extraction
Solvent

Dichloromethane,
methanol, ammonia

mixture [3]

Dimethyl formamide,
acetonitrile, methanol

(50:25:25, v/v) [1]

Not specified
(administered via

feed)

Sample Cleanup Not applied Reversed-phase Solid

Phase Extraction (SPE) [1]

Not specified

Limit of Detection
(LOD)

Not specified 0.05 mg/kg in feeds [1] 0.1 ng/g (tissues) or

ng/mL (plasma) [2]

Limit of
Quantification

Not specified 0.2 mg/kg in feeds [1] Not specified
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Aspect HPLC-UV Method [1]
HPLC Method with SPE
Cleanup [1]

Residue Depletion
in Chickens [2]

(LOQ)

Key Application Determination in

medicated animal feeds
[3]

Improved determination in

feeds [1]

Residue depletion

study in chicken
tissues

Protocol 1: Extraction and HPLC Analysis of Nitrovin
from Feeds

Scope and Applications

This protocol describes the extraction and quantification of Nitrovin from medicated animal feeds using

High-Performance Liquid Chromatography (HPLC). Monitoring Nitrovin is essential for regulatory

compliance, as it is a banned antibiotic in food-producing animals [4] [2].

Experimental Procedures

1.2.1 Reagents and Materials

Nitrovin standard: Purified standard solution [1].

Extraction solvent: Prepare a mixture of dichloromethane, methanol, and ammonia solution [3].
Alternatively, a mixture of dimethyl formamide, acetonitrile, and methanol (50:25:25, v/v) can be used

[1].
Mobile phase: Acetonitrile and 0.1% formic acid solution (50:50, v/v) [1].

Equipment: HPLC system equipped with a UV-Vis detector and a cyano-column [3] or equivalent
reversed-phase column.

1.2.2 Sample Preparation and Extraction

Weigh a representative sample of the medicated feed.
Add extraction solvent to the feed sample and mix thoroughly to ensure complete contact.

Shake or sonicate the mixture to facilitate the extraction of Nitrovin from the feed matrix.
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Separate the extract from the solid feed residue by centrifugation or filtration [3] [1].

1.2.3 Sample Cleanup (Optional but Recommended)

For complex matrices, perform a cleanup step using a reversed-phase Solid Phase Extraction
(SPE) cartridge [1].
Condition the SPE cartridge with an appropriate solvent.

Load the feed extract onto the cartridge.
Wash with a suitable solvent to remove interfering compounds.

Elute Nitrovin using a strong solvent and collect the eluate for analysis [1].

1.2.4 HPLC Instrumental Analysis

Column: Cyano-column or equivalent reversed-phase column [3] [1].

Mobile Phase: Acetonitrile and 0.1% formic acid (50:50, v/v) in isocratic mode [1].
Flow Rate: 1.2 mL/min [1].

Detection: UV detector at 378 nm [1].
Injection: Inject the purified sample extract into the HPLC system.

Quantification: Determine Nitrovin concentration by comparing the peak area or height with that of
a calibrated standard.

Protocol 2: Determination of Bound Aminoguanidine as
Marker Residue

Scope and Applications

This protocol verifies the use of bound aminoguanidine (AGN) as a marker residue to monitor the illegal

use of Nitrovin in food animals [4]. This is critical because the parent Nitrovin drug depletes rapidly, while

bound residues persist in tissues.

Experimental Procedures

2.2.1 Sample Collection and Preparation

Tissue Samples: Collect tissues (e.g., liver, kidney, muscle, fat) and plasma from animals suspected
of being administered Nitrovin [4] [2].
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Homogenize the tissue samples to ensure a uniform analysis.

2.2.2 Analysis of Bound Aminoguanidine

Hydrolyze the tissue samples under appropriate conditions to release bound aminoguanidine from

tissue proteins [4].
Derivatize the released aminoguanidine to form a stable, detectable compound.

Analyze the derivatized marker residue using LC-MS/MS or other suitable techniques for
confirmation and quantification [4].

2.2.3 Key Findings and Interpretation

The highest concentrations of AGN residues are found in the liver, while the lowest are in the
muscle [4].

Parent Nitrovin is detected only at very low levels and rapidly becomes undetectable, confirming that
AGN is the appropriate marker for monitoring abuse [4].

Method Validation and Notes

Method Validation Parameters

For reliable results, the following validation parameters should be established:

Recovery: Assay recoveries from fortified blank samples should be in the range of 71.1-85.7% [2].
Linearity: The calibration curve should demonstrate a linear response over the expected

concentration range.
Precision: The method should show satisfactory repeatability (intra-day) and reproducibility (inter-

day) [1].
Sensitivity: The Limit of Detection (LOD) and Limit of Quantification (LOQ) should be suitable for

monitoring. The LOD can be as low as 0.05 mg/kg in feed [1] and 0.1 ng/g in tissues [2].

Critical Notes and Troubleshooting

Stability of Nitrovin: Ensure standard solutions and extracts are stored appropriately to prevent

degradation.
Matrix Interference: The use of SPE cleanup significantly improves method selectivity and reliability

by removing co-extracted compounds from the feed matrix [1].
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Regulatory Importance: The persistence of Nitrovin residues (as AGN) in edible tissues for over 28

days supports the ban on its use in food-producing animals [2].

Experimental Workflow for Nitrovin Analysis

The following diagram illustrates the decision-making workflow for the analytical approach, depending on

the sample type and objective.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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